Cas no 59189-98-9 (2-Fluoro-4-methylbenzoyl chloride)

2-Fluoro-4-methylbenzoyl chloride is a fluorinated aromatic acyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity due to the presence of the acyl chloride group, enabling efficient acylation reactions with nucleophiles such as amines and alcohols. The fluorine and methyl substituents on the benzene ring enhance its utility in pharmaceutical and agrochemical applications by influencing electronic and steric properties. This compound is particularly valuable in the synthesis of fine chemicals and active pharmaceutical ingredients (APIs), where precise functionalization is critical. It is typically handled under anhydrous conditions to prevent hydrolysis.

2-Fluoro-4-methylbenzoyl chloride structure

59189-98-9 structure

Product Name:2-Fluoro-4-methylbenzoyl chloride

CAS No:59189-98-9

MF:C₈H₆ClFO

MW:172.584044933319

MDL:MFCD04115879

CID:860413

PubChem ID:5173367

Update Time:2025-06-07

2-Fluoro-4-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Fluoro-4-methylbenzoyl chloride
- 2-fluoro-4-methyl-benzoyl chloride
- 2-fluoro-p-toluyl chloride
- AC1NQCP8
- AG-A-42489
- CTK6B6982
- JRD-1372
- KB-230567
- SBB088707
- SCHEMBL2373875
- Benzoyl chloride, 2-fluoro-4-methyl-
- MFCD04115879
- DTXSID80409153
- SVSVOPWCUHQFAM-UHFFFAOYSA-N
- 2-fluoro-4-methylbenzoylchloride
- AKOS006280485
- BENZOYL CHLORIDE, 2-FLUORO-4-METHYL- (9CI)
- 59189-98-9
- MDL： MFCD04115879
- Inchi： 1S/C8H6ClFO/c1-5-2-3-6(8(9)11)7(10)4-5/h2-4H,1H3
- InChI Key： SVSVOPWCUHQFAM-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC(C)=CC=1F)=O

Computed Properties

Exact Mass: 172.00918
Monoisotopic Mass: 172.0091207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Melting Point: 43-47℃
Water Partition Coefficient: Reacts with water.
PSA: 17.07
Sensitiveness: Moisture Sensitive

2-Fluoro-4-methylbenzoyl chloride Security Information

HazardClass：8

2-Fluoro-4-methylbenzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010003545-250mg	2-Fluoro-4-methylbenzoyl chloride	59189-98-9	97%	250mg	$475.20	2023-09-01
Alichem	A010003545-500mg	2-Fluoro-4-methylbenzoyl chloride	59189-98-9	97%	500mg	$798.70	2023-09-01
Alichem	A010003545-1g	2-Fluoro-4-methylbenzoyl chloride	59189-98-9	97%	1g	$1549.60	2023-09-01
Fluorochem	062680-5g	2-Fluoro-4-methylbenzoyl chloride	59189-98-9		5g	￡128.00	2022-03-01
Fluorochem	062680-10g	2-Fluoro-4-methylbenzoyl chloride	59189-98-9		10g	￡232.00	2022-03-01
Apollo Scientific	PC302683-1g	2-Fluoro-4-methylbenzoyl chloride	59189-98-9	97%	1g	£55.00	2023-09-02
Apollo Scientific	PC302683-5g	2-Fluoro-4-methylbenzoyl chloride	59189-98-9	97%	5g	£250.00	2023-09-02
abcr	AB263779-5 g	2-Fluoro-4-methylbenzoyl chloride; 97%	59189-98-9		5g	€260.70	2023-04-27
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H31292-1g	2-Fluoro-4-methylbenzoyl chloride, 97%	59189-98-9	97%	1g	￥671.00	2023-04-12
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H31292-5g	2-Fluoro-4-methylbenzoyl chloride, 97%	59189-98-9	97%	5g	￥2679.00	2023-04-12